Cas no 2343963-69-7 (D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1))

• Product Name: D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 2343963-69-7
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 6381979
• PubChem ID: 139022533
• Update Time: 2025-10-30

D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-7354538
• 2343963-69-7
• Ethyl (2R)-2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride
• ethyl (2R)-2-amino-3-(4-methoxyphenyl)propanoate hydrochloride
• D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H17NO3.ClH/c1-3-16-12(14)11(13)8-9-4-6-10(15-2)7-5-9;/h4-7,11H,3,8,13H2,1-2H3;1H/t11-;/m1./s1
• InChI Key： FLMKCSGNZMMXDN-RFVHGSKJSA-N
• SMILES： Cl.O(CC)C([C@@H](CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 259.0975211g/mol
• Monoisotopic Mass: 259.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1)

D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) and its Significance in Modern Chemical Biology

The compound with the CAS number 2343963-69-7, known as D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural and functional properties, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also highlights its role in advancing our understanding of biological processes.

In the context of modern chemical biology, the study of amino acid derivatives like D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) is crucial for unraveling the complexities of enzymatic pathways and signal transduction mechanisms. Tyrosine, a naturally occurring amino acid, is a key player in numerous biological processes, including neurotransmitter synthesis, cell signaling, and the formation of important biomolecules such as melanin and thyroid hormones. The modification of tyrosine through methylation and esterification not only enhances its stability but also imparts novel functionalities that can be exploited for therapeutic purposes.

The hydrochloride salt form of this compound (D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1)) further enhances its solubility and bioavailability, making it an attractive candidate for various biochemical assays and drug discovery initiatives. Recent studies have demonstrated the compound's potential in modulating enzyme activity and influencing cellular responses. For instance, researchers have explored its effects on tyrosine kinases, which are critical in cancer signaling pathways. The ability of this derivative to interact with these kinases has opened new avenues for developing targeted therapies.

Moreover, the structural modifications introduced in D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) have been shown to influence its binding affinity to specific proteins and enzymes. This property is particularly valuable in the development of enzyme inhibitors and activators, which are essential tools in drug design. By fine-tuning the chemical structure, scientists can create derivatives with enhanced selectivity and potency. This approach has been successfully applied in the development of small-molecule drugs that target specific disease pathways.

The synthesis of D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis. The process typically begins with the methylation of tyrosine followed by esterification with ethanol. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties. Each step in this synthetic pathway requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopy are employed to monitor and optimize these reactions.

In terms of biological activity, D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) has been investigated for its potential role in modulating neurotransmitter levels. Tyrosine derivatives are known to influence the synthesis of dopamine and norepinephrine, which are crucial for regulating mood and cognitive functions. Studies have shown that this compound can enhance neuronal survival and protect against neurodegenerative diseases by supporting mitochondrial function and reducing oxidative stress.

The therapeutic potential of D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) extends beyond neurobiology. Research indicates that it may play a role in immune modulation by influencing cytokine production and immune cell function. This has sparked interest in exploring its applications in immunotherapy and vaccine development. By modulating immune responses, this compound could offer new strategies for treating autoimmune diseases and enhancing vaccine efficacy.

The impact of this compound on drug discovery is also noteworthy. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents. Researchers are leveraging computational methods to predict how modifications to the molecule can enhance its pharmacological properties. These efforts are part of a broader trend toward rational drug design, where computational tools are used to guide the development of new drugs based on detailed molecular interactions.

As our understanding of biological systems continues to evolve, compounds like D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1) will undoubtedly play a pivotal role in advancing medical science. Their ability to interact with complex biological pathways offers hope for new treatments across a wide range of diseases. The ongoing research into this molecule underscores the importance of interdisciplinary collaboration between chemists, biologists, and medical researchers.

In conclusion, D-Tyrosine, O-methyl-, ethyl ester, hydrochloride (1:1), with its CAS number 2343963-69-7, represents a significant advancement in chemical biology. Its unique properties make it a versatile tool for research and therapeutic applications. As scientists continue to explore its potential benefits，this compound is poised to make substantial contributions to medicine and biotechnology。